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Compound of Interest

Compound Name:
N-benzyl-1-

cyclopropylmethanamine

Cat. No.: B054306 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for N-benzyl-1-
cyclopropylmethanamine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from publicly available safety data and general

knowledge. A complete Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for N-
benzyl-1-cyclopropylmethanamine (CAS No: 116373-23-0) was not available at the time of

writing. The information provided herein is intended as a technical guide and should be

supplemented with internal safety assessments and used in conjunction with established

laboratory safety protocols.

Chemical Identification
This section provides the fundamental identification details for N-benzyl-1-
cyclopropylmethanamine.
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Identifier Value

Chemical Name N-benzyl-1-cyclopropylmethanamine

Synonyms benzyl(cyclopropylmethyl)amine

CAS Number 116373-23-0[1]

Molecular Formula C₁₁H₁₅N[1]

Molecular Weight 161.24 g/mol [1]

Chemical Structure
(A structural representation would be included

here in a formal whitepaper)

Hazard Identification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard classifications for N-benzyl-1-cyclopropylmethanamine.[1]

Hazard Class
Hazard

Category
Pictogram Signal Word

Hazard

Statement

Acute Toxicity,

Oral
Category 4

corrupción,

irritante
Danger

H302: Harmful if

swallowed

Skin

Corrosion/Irritatio

n

Category 2
corrupción,

irritante
Danger

H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

Category 1 corrupción Danger

H318: Causes

serious eye

damage

Specific Target

Organ Toxicity
Category 3 irritante Danger

H335: May

cause respiratory

irritation

Logical Flow for GHS Hazard Classification
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Toxicological Data Review

GHS Classification Process

Hazard Communication

Review of available
toxicological data

(in vivo, in vitro, SAR)

Acute Oral Toxicity
(Category 4)

Evidence of oral
harmful effects

Skin Irritation
(Category 2)

Evidence of reversible
skin damage

Serious Eye Damage
(Category 1)

Evidence of irreversible
eye damage

Respiratory Irritation
(STOT SE 3)

Evidence of respiratory
tract irritation

Pictograms:
Corrosion, Exclamation Mark

Hazard Statements:
H302, H315, H318, H335

Signal Word:
Danger

Click to download full resolution via product page

Caption: GHS Classification Workflow for N-benzyl-1-cyclopropylmethanamine.

First-Aid Measures
Based on the GHS classifications, the following first-aid measures are recommended.
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Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If respiratory

irritation persists, seek medical attention.

Skin Contact

Remove contaminated clothing immediately.

Rinse the affected skin with plenty of water for

at least 15 minutes. If skin irritation occurs, seek

medical advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a poison

center or doctor/physician.

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

poison center or doctor/physician if you feel

unwell.

Fire-Fighting Measures
Aspect Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards
Combustion may produce toxic gases, including

oxides of carbon and nitrogen.

Protective Equipment
Wear self-contained breathing apparatus

(SCBA) and full protective gear.

Accidental Release Measures
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Action Procedure

Personal Precautions

Wear appropriate personal protective equipment

(PPE), including chemical-resistant gloves,

safety goggles, and a lab coat. Ensure adequate

ventilation. Avoid breathing vapors, mist, or gas.

Environmental Precautions
Prevent further leakage or spillage if safe to do

so. Do not let the product enter drains.

Methods for Cleaning Up

Absorb with inert material (e.g., sand,

vermiculite) and place in a suitable container for

disposal. Ventilate the area and wash the spill

site after material pickup is complete.

Handling and Storage
Aspect Guideline

Handling

Avoid contact with skin and eyes. Avoid

inhalation of vapor or mist. Use only in a well-

ventilated area or under a chemical fume hood.

Wash hands thoroughly after handling.

Storage

Keep the container tightly closed in a dry and

well-ventilated place. Store away from

incompatible materials such as strong oxidizing

agents.

Exposure Controls/Personal Protection
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Control/Protection Specification

Engineering Controls

Use of a chemical fume hood is recommended.

Ensure eyewash stations and safety showers

are readily available.

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear chemical-resistant gloves (e.g., nitrile

rubber) and a lab coat.

Respiratory Protection

If engineering controls are not sufficient, use a

NIOSH-approved respirator with an appropriate

cartridge for organic vapors.

Decision-Making Workflow for Personal Protective
Equipment (PPE)
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Exposure Assessment

PPE Requirements

Final Check

Task Involving
N-benzyl-1-cyclopropylmethanamine

Potential for
Inhalation?

Potential for Skin
Contact?

Potential for Eye
Splash?

Use Chemical Fume Hood
or Respirator

Yes

Wear Chemical-Resistant
Gloves

Yes

Wear Lab Coat Wear Safety Goggles
/ Face Shield

Yes

Proceed with Task
with Required PPE

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling N-benzyl-1-cyclopropylmethanamine.

Physical and Chemical Properties
Quantitative data for the physical and chemical properties of N-benzyl-1-
cyclopropylmethanamine are not readily available. The table below is a template that should

be populated as data becomes available.
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Property Value

Appearance Data not available

Odor Data not available

Boiling Point Data not available

Melting Point Data not available

Flash Point Data not available

Density Data not available

Solubility Data not available

Stability and Reactivity
Aspect Information

Reactivity No specific reactivity data available.

Chemical Stability Stable under recommended storage conditions.

Incompatible Materials Strong oxidizing agents.

Hazardous Decomposition Products
Oxides of carbon and nitrogen under fire

conditions.

Toxicological Information
Detailed toxicological studies for N-benzyl-1-cyclopropylmethanamine are not publicly

available. The GHS classification suggests the following toxicological profile.
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Toxicity Endpoint Effect

Acute Oral Toxicity Harmful if swallowed.

Skin Irritation Causes skin irritation.

Eye Irritation Causes serious eye damage.

Respiratory Irritation May cause respiratory irritation.

Carcinogenicity No data available.

Mutagenicity No data available.

Reproductive Toxicity No data available.

Experimental Protocols
The following are summaries of standard OECD guidelines for toxicological testing that would

be appropriate for a chemical with the hazard profile of N-benzyl-1-cyclopropylmethanamine.

Acute Oral Toxicity - OECD 420 (Fixed Dose Procedure)
Principle: A stepwise procedure where a substance is administered orally to a group of

animals of a single sex (typically female rats) at one of the defined dose levels (5, 50, 300,

2000 mg/kg). The initial dose is selected based on a sighting study.

Methodology:

A single animal is dosed.

The animal is observed for signs of toxicity and mortality for up to 14 days.

If the animal survives, four more animals are dosed at the same level.

If the animal dies, the test is repeated at a lower dose level.

The outcome is used to classify the substance according to GHS categories.

Acute Dermal Irritation/Corrosion - OECD 404
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Principle: The substance is applied to a small area of skin (approximately 6 cm²) of a single

animal (typically an albino rabbit) for a defined period (up to 4 hours).

Methodology:

The test substance is applied to a shaved patch of skin.

The site is observed for erythema and edema at specified intervals (e.g., 1, 24, 48, and 72

hours) after patch removal.

The severity of the skin reaction is scored.

The reversibility of the effects is observed for up to 14 days.

Acute Eye Irritation/Corrosion - OECD 405
Principle: A single dose of the substance is applied to the conjunctival sac of one eye of an

animal (typically an albino rabbit). The untreated eye serves as a control.

Methodology:

The test substance is instilled into the eye.

The eye is examined at 1, 24, 48, and 72 hours after application.

Lesions of the cornea, iris, and conjunctivae are scored.

The reversibility of the effects is observed for up to 21 days.

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. Waste materials should be handled by a licensed waste disposal company.

This technical guide provides a summary of the available safety information for N-benzyl-1-
cyclopropylmethanamine. It is imperative for all personnel handling this chemical to have a

thorough understanding of its potential hazards and to adhere to strict safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

To cite this document: BenchChem. [N-benzyl-1-cyclopropylmethanamine material safety
data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054306#n-benzyl-1-cyclopropylmethanamine-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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